Cas no 2228309-33-7 (1,1,1,4,4-pentafluoropentan-2-one)

• Product Name: 1,1,1,4,4-pentafluoropentan-2-one
• CAS No: 2228309-33-7
• MF: C₅H₅F₅O
• MW: 176.084619283676
• CID: 5962098
• PubChem ID: 165837830
• Update Time: 2025-06-13

1,1,1,4,4-pentafluoropentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1,4,4-pentafluoropentan-2-one
• EN300-1943604
• 2228309-33-7

• Inchi： 1S/C5H5F5O/c1-4(6,7)2-3(11)5(8,9)10/h2H2,1H3
• InChI Key： IIQBBQUTHYRDSQ-UHFFFAOYSA-N
• SMILES： FC(C)(CC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 176.02605559g/mol
• Monoisotopic Mass: 176.02605559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1,1,4,4-pentafluoropentan-2-one

Professional Introduction to 1,1,1,4,4-pentafluoropentan-2-one (CAS No: 2228309-33-7)

1,1,1,4,4-pentafluoropentan-2-one is a fluorinated ketone with a unique molecular structure that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2228309-33-7, possesses a high degree of fluorine substitution, which imparts distinct chemical properties making it a valuable intermediate in the synthesis of various specialized materials. The presence of five fluorine atoms in its pentane backbone significantly influences its reactivity, stability, and interaction with biological systems, positioning it as a compound of considerable interest in both academic and industrial applications.

The synthesis and application of 1,1,1,4,4-pentafluoropentan-2-one have been the subject of extensive research due to its potential in pharmaceutical development. The fluorine atoms introduce electron-withdrawing effects that can modulate the electronic properties of adjacent functional groups, making this compound a versatile building block for designing molecules with tailored biological activities. Recent studies have highlighted its role in the development of novel antiviral and anti-inflammatory agents, where the fluorine substitution pattern enhances metabolic stability and bioavailability.

In the realm of material science, 1,1,1,4,4-pentafluoropentan-2-one has been explored for its potential in creating advanced polymers and coatings. The fluorinated structure contributes to enhanced thermal stability and chemical resistance, making it an attractive candidate for high-performance materials used in harsh environments. Researchers have demonstrated its incorporation into polymeric matrices to improve flame retardancy and mechanical strength, showcasing its broad applicability beyond traditional pharmaceuticals.

The pharmacological significance of 1,1,1,4,4-pentafluoropentan-2-one has been further underscored by its use as a key intermediate in the synthesis of protease inhibitors. These inhibitors are critical in treating diseases such as HIV and hepatitis C by targeting viral proteases that are essential for viral replication. The fluorine atoms in 1,1,1,4,4-pentafluoropentan-2-one contribute to the rigidity and lipophilicity of the resulting drug candidates, improving their binding affinity to target enzymes. This has led to several promising candidates entering clinical trials for their efficacy in inhibiting pathogenic proteases.

Moreover, the compound's unique electronic properties have been leveraged in the development of fluorinated ligands for catalytic applications. Transition metal complexes incorporating fluorinated ketones have shown enhanced catalytic activity in various organic transformations. For instance, palladium and platinum complexes derived from 1,1,1,4,4-pentafluoropentan-2-one have been reported to facilitate cross-coupling reactions with high selectivity and yield. These findings highlight the compound's potential as a catalyst ligand in industrial-scale chemical processes.

The environmental impact and sustainability considerations of using 1,1,1,4,4-pentafluoropentan-2-one have also been addressed in recent research. Studies have focused on optimizing synthetic routes to minimize waste generation and reduce energy consumption. Green chemistry principles have been applied to develop more sustainable methods for producing this compound without compromising on yield or purity. Such efforts align with global initiatives aimed at promoting eco-friendly chemical manufacturing practices.

Future directions in the research of 1,1,1,4,4-pentafluoropentan-2-one are likely to focus on expanding its applications into emerging fields such as nanotechnology and biomedicine. The compound's ability to form stable complexes with nanoparticles has opened avenues for developing novel drug delivery systems. Additionally，its potential use as a contrast agent in medical imaging is being explored due to its ability to interact with biological tissues in ways that enhance imaging clarity.

In conclusion, 1 , 1 , 1 , 4 , 4 - pentafluoropentan - 2 - one (CAS No: 2228309-33-7) stands as a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it indispensable in pharmaceutical synthesis、material science，and catalysis，while ongoing research continues to uncover new possibilities for its application。As advancements are made，this compound is poised to play an increasingly pivotal role in addressing some of the most pressing challenges facing modern science and industry。